5-(3,5-dimethylpiperidine-1-carbonyl)-6-(3-methoxypropyl)-10-methyl-1,6,8-triazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaen-2-one

• IUPAC Name: 5-(3,5-dimethylpiperidine-1-carbonyl)-6-(3-methoxypropyl)-10-methyl-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaen-2-one
• InChI: InChI=1S/C23H30N4O3/c1-15-11-16(2)14-25(13-15)23(29)19-12-18-21(26(19)9-6-10-30-4)24-20-17(3)7-5-8-27(20)22(18)28/h5,7-8,12,15-16H,6,9-11,13-14H2,1-4H3
• InChI Key: WTBSKPDEJDSEPG-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(=O)C2=CC3=C(N2CCCOC)N=C4C(=CC=CN4C3=O)C)C
• Molecular Formula: C23H30N4O3
• Molecular Weight: 410.5 g/mol
• CAS No.: 900868-81-7

Description

Heterocyclic Classification and Nomenclature Systems

Heterocyclic compounds constitute one of the most significant and diverse categories in organic chemistry, encompassing cyclic organic compounds that contain at least one heteroatom other than carbon in their ring structure. The most common heteroatoms found in heterocyclic systems are nitrogen, oxygen, and sulfur, which can dramatically alter the electronic properties and reactivity patterns compared to their purely carbocyclic analogs. The systematic classification of heterocyclic compounds relies on multiple criteria including ring size, degree of saturation, number and type of heteroatoms, and the presence of multiple fused ring systems.

The International Union of Pure and Applied Chemistry has established several nomenclature systems for heterocyclic compounds, with the Hantzsch-Widman system serving as the primary systematic approach for naming heterocyclic parent hydrides containing no more than ten ring members. This systematic nomenclature employs specific prefixes to indicate the type of heteroatom present, with "aza" representing nitrogen, "oxa" for oxygen, and "thia" for sulfur. The nomenclature system incorporates stems that indicate both the total number of atoms in the ring and the presence or absence of double bonds, creating a comprehensive framework for unambiguous compound identification.

When multiple heteroatoms are present in a ring system, the Hantzsch-Widman nomenclature follows a strict priority order for atom designation, with nitrogen typically receiving high priority in the numbering sequence. The system also accommodates multiplicative prefixes such as "di," "tri," and "tetra" when several heteroatoms of the same type are present, along with locants to indicate the relative positions of different atoms within the ring structure. For complex polycyclic systems like the triazatricyclo framework under investigation, additional nomenclature rules apply to describe the bridging patterns and connectivity between ring systems.

The Triazatricyclo Core in Organic Chemistry

The triazatricyclo core represents a sophisticated class of polycyclic nitrogen-containing compounds that have garnered significant attention in contemporary organic chemistry research. These structures are characterized by the presence of three nitrogen atoms distributed across a tricyclic framework, creating unique electronic environments and geometric constraints that influence both their chemical reactivity and potential biological activity. The systematic study of such saturated nitrogen-containing polycyclic compounds has revealed their broad applicability in medicinal chemistry, where the rigid frameworks often provide enhanced selectivity and potency compared to more flexible analogs.

Research conducted over the past two decades has demonstrated that saturated polycyclic nitrogen-containing compounds, including those with triaza substitution patterns, exhibit remarkable diversity in their synthetic accessibility and biological properties. The incorporation of multiple nitrogen atoms within a constrained polycyclic framework creates opportunities for hydrogen bonding, coordination chemistry, and specific molecular recognition events that are not readily achievable with simpler heterocyclic systems. Furthermore, the three-dimensional arrangement of nitrogen atoms in triazatricyclo systems often mimics structural features found in natural products and bioactive compounds, making them valuable scaffolds for drug discovery efforts.

The synthetic approaches to triazatricyclo systems typically involve multi-step sequences that combine various ring-forming reactions such as cycloaddition processes, multicomponent cyclocondensation reactions, and intramolecular cyclization strategies. These methodologies must carefully orchestrate the introduction of nitrogen atoms at specific positions while simultaneously constructing the complex polycyclic architecture. The resulting compounds often demonstrate enhanced metabolic stability and improved pharmacokinetic properties compared to their monocyclic counterparts, attributes that stem from the constrained nature of the tricyclic framework.

Structural Significance of the 7.4.0.0^{3,7} Ring System

The numerical designation 7.4.0.0^{3,7} in the tricyclo nomenclature provides crucial information about the specific connectivity pattern and bridging arrangement within the polycyclic framework. This notation follows established conventions for describing polycyclic hydrocarbon systems, where the numbers indicate the distribution of carbon atoms between different bridgeheads and the positioning of secondary bridges. The systematic interpretation of such numerical descriptors requires understanding the fundamental principles of polycyclic system nomenclature, which extends the bicyclic naming conventions to accommodate increasingly complex architectures.

In the tricyclo[7.4.0.0^{3,7}] system, the first two numbers (7.4) describe the main ring structure, indicating that there are seven atoms in one branch and four atoms in another branch connecting the primary bridgeheads. The third number (0) represents the main bridge connecting these bridgeheads, while the superscripted notation 0^{3,7} indicates the presence and positioning of secondary bridges. This particular arrangement creates a rigid three-dimensional framework that constrains the molecular geometry and influences the spatial relationships between substituents attached to the core structure.

The significance of this specific ring architecture extends beyond mere structural description, as the 7.4.0.0^{3,7} framework establishes a unique three-dimensional environment that can profoundly influence molecular properties. The constrained nature of this tricyclic system restricts conformational flexibility, potentially leading to enhanced binding selectivity in biological systems and improved stability against metabolic degradation. Additionally, the specific geometric arrangement created by this bridging pattern may facilitate particular intermolecular interactions that would not be possible with alternative ring connectivities.

Ring System Component	Number of Atoms	Structural Role
Primary Branch 1	7	Main ring formation
Primary Branch 2	4	Main ring formation
Main Bridge	0	Direct connection
Secondary Bridge	0 (at positions 3,7)	Additional connectivity

Historical Development of Polycyclic Nitrogen-Containing Compounds

The historical evolution of polycyclic nitrogen-containing compounds reflects the broader development of heterocyclic chemistry as a distinct discipline within organic chemistry. Early investigations into heterocyclic systems began with naturally occurring compounds such as alkaloids, which frequently contain complex polycyclic frameworks incorporating nitrogen atoms in various arrangements. The recognition that many biologically active natural products possess heterocyclic structures provided the initial impetus for systematic studies of these compound classes and the development of synthetic methodologies to access them.

The systematic classification of heterocyclic compounds emerged during the late nineteenth and early twentieth centuries, coinciding with advances in structural determination techniques and the establishment of rigorous nomenclature systems. The development of the Hantzsch-Widman nomenclature system represented a crucial milestone in this progression, providing chemists with tools to unambiguously describe and communicate structural information about increasingly complex heterocyclic architectures. This systematic approach facilitated the rapid expansion of heterocyclic chemistry as researchers gained the ability to precisely define their synthetic targets and compare results across different laboratories.

The mid-twentieth century witnessed remarkable advances in the synthesis of polycyclic nitrogen-containing compounds, driven by the recognition of their potential pharmaceutical applications. The development of sophisticated cyclization methodologies, including various cycloaddition reactions and cascade processes, enabled access to previously unknown structural frameworks. Simultaneously, advances in analytical techniques such as nuclear magnetic resonance spectroscopy and X-ray crystallography provided detailed insights into the three-dimensional structures of these compounds, facilitating structure-activity relationship studies and rational design approaches.

Contemporary research in polycyclic nitrogen-containing compounds continues to build upon these historical foundations while incorporating modern computational tools and high-throughput synthetic techniques. The current focus on saturated polycyclic systems reflects an appreciation for the unique properties that emerge from constrained three-dimensional architectures, particularly in the context of drug discovery where selectivity and metabolic stability are paramount considerations. The development of compounds like the triazatricyclo system under investigation represents the culmination of decades of methodological advancement and structural understanding in heterocyclic chemistry.

Historical Period	Key Developments	Representative Compounds
Late 1800s	Natural alkaloid isolation	Morphine, quinine
Early 1900s	Nomenclature systematization	Hantzsch-Widman system development
Mid-1900s	Synthetic methodology development	Cycloaddition reactions
Late 1900s	Structure elucidation advances	Nuclear magnetic resonance applications
Early 2000s	Computational design integration	Rational drug design approaches

Preparation Methods

Reaction Conditions and Optimization

The hydrogenation occurs in a high-pressure reactor under 30–40 kg/cm² H₂ pressure at 140–160°C for 5–8 hours. The composite catalyst (0.5–2.0% Ru/Al₂O₃) enables reuse for 10–20 cycles without significant activity loss. Post-reaction, the crude product is filtered and purified via phase separation, yielding 3,5-dimethylpiperidine with 20–35% trans-isomer content.

Table 1: Hydrogenation Parameters for 3,5-Dimethylpiperidine Synthesis

Parameter	Range
Pressure	30–40 kg/cm²
Temperature	140–160°C
Reaction Time	5–8 hours
Catalyst Loading	0.5–2.0% Ru/Al₂O₃
Trans-Isomer Yield	20–35%

Construction of the Tricyclic Core

The 1,6,8-triazatricyclo[7.4.0.0³,⁷]trideca-3(7),4,8,10,12-pentaen-2-one core is assembled via cyclocondensation and cross-coupling reactions. Evitachem’s documentation highlights the use of hydrazine derivatives and sulfur-containing precursors to form the thiazine ring.

Hydrazine-Mediated Cyclization

A key intermediate, 12-hydrazinyl-4,5-dimethyl-6-thia-1,8,13-triazatricyclo[7.4.0.0³,⁷]trideca-3(7),4,8,10,12-pentaen-2-one, is synthesized by reacting 4-hydroxy-3,5-dimethylpyridine with thiourea derivatives under acidic conditions. The hydrazinyl group facilitates subsequent functionalization at position 12.

Parameter	Value
Catalyst	Pd(PPh₃)₄ or Pd₂(dba)₃
Ligand	XPhos
Solvent	Dioxane/water (9:1)
Temperature	90–100°C
Reaction Time	4–6 hours
Yield	38–49%

Acylation with 3,5-Dimethylpiperidine

The final acylation step attaches 3,5-dimethylpiperidine to the tricyclic core via amide bond formation. HATU or EDCl coupling agents activate the carbonyl group for nucleophilic attack by the piperidine’s secondary amine.

Coupling Agent Efficiency

Comparative studies show HATU-mediated reactions in DMF achieve >80% conversion at room temperature, while EDCl requires elevated temperatures (40–50°C) for similar yields.

Final Product Purification and Characterization

Purification via silica gel chromatography (20% MeOH in ethyl acetate) isolates the target compound. LC-MS (ESI) confirms the molecular ion at m/z 435 [M+H]⁺, while ¹H NMR verifies substituent integration.

Chemical Reactions Analysis

Types of Reactions

2-(3,5-Dimethylpiperidine-1-carbonyl)-1-(3-methoxypropyl)-9-methylpyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to modify the carbonyl group or other functional groups.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions to introduce new substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles. Reaction conditions typically involve controlled temperatures and the use of solvents such as dichloromethane or ethanol.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions may introduce new alkyl or aryl groups.

Scientific Research Applications

2-(3,5-Dimethylpiperidine-1-carbonyl)-1-(3-methoxypropyl)-9-methylpyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one has a wide range of scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: The compound is investigated for its potential therapeutic effects, including its use as a lead compound in drug discovery.

Industry: It is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 5-(3,5-dimethylpiperidine-1-carbonyl)-6-(3-methoxypropyl)-10-methyl-1,6,8-triazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaen-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues from Heterocyclic Families

The target compound shares structural motifs with thiazolo-pyrimidine and pyrimido-quinazoline derivatives synthesized in , such as 11a , 11b , and 12 (Table 1).

Table 1: Structural and Physicochemical Comparisons

Property	Target Compound*	(11a)	(12)
Core Structure	Triazatricyclo[7.4.0.0³,⁷]trideca-pentaen	Thiazolo[3,2-a]pyrimidine	Pyrimido[2,1-b]quinazoline
Key Substituents	3-Methoxypropyl, dimethylpiperidine	2,4,6-Trimethylbenzylidene, methylfuran	5-Methylfuran, anthranilic acid derivative
Melting Point (°C)	N/A	243–246	268–269
IR Stretches (cm⁻¹)	Expected: ~1710–1670 (C=O)	3436 (NH), 2219 (CN), 1672 (C=O)	2220 (CN), 1719 (C=O)
Molecular Weight	Estimated >450 g/mol	386 (C₂₀H₁₀N₄O₃S)	318 (C₁₇H₁₀N₄O₃)
Synthetic Yield	N/A	68%	57%

Key Observations:

• Core Rigidity : The triazatricyclo system in the target compound likely confers higher thermal stability compared to the bicyclic cores of 11a and 12 , as suggested by the elevated melting points of simpler analogs (e.g., 268–269°C for 12 ) .
• Synthetic Complexity : The target compound’s intricate architecture may result in lower synthetic yields than 11a (68%) or 12 (57%), assuming similar reflux-based methodologies .

Spectroscopic and Analytical Comparisons

Infrared Spectroscopy (IR):

• The target compound’s carbonyl stretches (C=O) are expected near 1710–1670 cm⁻¹, aligning with 11a (1672 cm⁻¹) and 12 (1719 cm⁻¹) .
• A nitrile (CN) stretch, if present, would appear near 2220 cm⁻¹, as seen in 11b (2209 cm⁻¹) and 12 (2220 cm⁻¹) .

Nuclear Magnetic Resonance (NMR):

• ¹H NMR : Signals for the 3-methoxypropyl group (δ ~3.3 for OCH₃) and methyl groups (δ ~2.2–2.4) would resemble those in 11a (δ 2.24–2.37 for CH₃) and 12 (δ 2.34 for CH₃) .
• ¹³C NMR : Quaternary carbons in the triazatricyclo core may resonate near δ 150–170, analogous to carbonyl carbons in 11a (δ 165–171) .

Biological Activity

The compound 5-(3,5-dimethylpiperidine-1-carbonyl)-6-(3-methoxypropyl)-10-methyl-1,6,8-triazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaen-2-one is a complex organic molecule with potential biological applications. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

This compound belongs to a class of triazatricyclo compounds characterized by their unique bicyclic structure. The presence of a piperidine moiety and various functional groups contributes to its biological activity.

Molecular Formula

• Molecular Formula : C18H26N4O2
• Molecular Weight : 342.43 g/mol

Structural Features

• Piperidine Ring : Enhances interaction with biological targets.
• Triazatricyclo Core : Imparts structural rigidity and may influence binding affinity.

Anticancer Properties

Research has indicated that compounds similar to the target molecule exhibit significant cytotoxicity against various cancer cell lines. For instance, studies have shown that derivatives of piperidine compounds can induce apoptosis in cancer cells by activating caspase pathways and causing DNA fragmentation .

Table 1: Cytotoxicity Data of Related Compounds

Compound	Cell Line Tested	IC50 (µM)	Mechanism of Action
Compound A	HL-60 (Leukemia)	0.46	DNA fragmentation, caspase activation
Compound B	HSC-2 (Oral Cancer)	1.85	Induction of apoptosis
Compound C	Molt 4/C8 (T-cell)	4.9	Cell cycle arrest

The biological activity of this compound may be attributed to several mechanisms:

• Apoptosis Induction : Activation of caspase pathways leading to programmed cell death.
• Cell Cycle Arrest : Inhibition of key regulatory proteins involved in cell cycle progression.
• DNA Interaction : Potential intercalation into DNA structures, disrupting replication and transcription processes.

Neuroprotective Effects

Some studies suggest that derivatives related to this compound may also exhibit neuroprotective properties, particularly in models of neurodegenerative diseases such as Parkinson's disease. These effects may be mediated through the inhibition of specific kinases involved in neuronal cell death .

Study on Antitumor Activity

In a study evaluating the antitumor efficacy of related compounds, researchers administered varying doses to murine models with induced tumors. The results indicated a dose-dependent response with significant reductions in tumor size at higher concentrations .

Summary of Findings

• Treatment Regimen : Intraperitoneal injection at doses of 30, 100, and 300 mg/kg.
• Outcome : Notable tumor shrinkage and increased survival rates in treated groups compared to controls.

Study on Neuroprotection

Another investigation focused on the neuroprotective effects observed in cell cultures exposed to neurotoxic agents. The compound demonstrated a marked reduction in cell death rates when pre-treated with the test compound, suggesting potential therapeutic applications for neurodegenerative disorders .